2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2,4-ditert-butyl-6-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C25H35ClN2O/c1-24(2,3)19-14-18(23(29)22(15-19)25(4,5)6)17-27-10-12-28(13-11-27)21-9-7-8-20(26)16-21/h7-9,14-16,29H,10-13,17H2,1-6H3
• InChI Key: BDKDSGJAYUCCDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)O)CN2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C25H35ClN2O
• Molecular Weight: 415.0 g/mol

Description

2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol, also known as BHT-CPMZ, is a synthetic compound that has been widely used in scientific research. This compound is a derivative of butylated hydroxytoluene (BHT) and has been found to have potential applications in a variety of fields, including medicine, pharmacology, and biochemistry.

Scientific Research Applications

2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol has been extensively studied for its potential applications in the field of medicine. It has been found to have anti-inflammatory, antioxidant, and neuroprotective properties. It has also been shown to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the production of reactive oxygen species (ROS). ROS are molecules that can cause damage to cells and tissues, leading to inflammation and other pathological conditions.
Biochemical and Physiological Effects
2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol has been found to have a number of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), in the body. It has also been found to increase the levels of antioxidants, such as glutathione, in cells and tissues. In addition, 2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol in lab experiments is its stability. It is a highly stable compound that can be stored for long periods of time without degradation. It is also relatively easy to synthesize, making it readily available for use in research. However, one limitation of using 2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol is its potential toxicity. It has been shown to have cytotoxic effects on certain cell types, and caution should be exercised when handling this compound.

Future Directions

There are many potential future directions for research involving 2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use as an anti-inflammatory agent in the treatment of various inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of 2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol and to determine its safety and efficacy in humans.
Conclusion
In conclusion, 2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol, or 2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol, is a synthetic compound that has potential applications in a variety of fields, including medicine, pharmacology, and biochemistry. It has been found to have anti-inflammatory, antioxidant, and neuroprotective properties, and has potential applications in the treatment of various diseases. However, further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2,4-di-tert-butyl-6-{[4-(3-chlorophenyl)-1-piperazinyl]methyl}phenol involves the reaction of BHT with 3-chlorophenylpiperazine and formaldehyde. The reaction takes place in the presence of a catalyst, typically an acid or a base. The resulting compound is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol.